Ethyl 3-(5-chloro-6-oxo-2-pyridin-3-yl-1H-pyrimidin-4-yl)propanoate
Description
Ethyl 3-(5-chloro-6-oxo-2-pyridin-3-yl-1H-pyrimidin-4-yl)propanoate is a heterocyclic compound featuring a pyrimidine core substituted with a pyridin-3-yl group, a chloro atom, a ketone moiety, and an ethyl propanoate side chain. This structure positions it as a key intermediate in synthesizing bioactive molecules, particularly fused heterocycles. Its synthesis typically involves multi-step protocols, including cyclocondensation and esterification, highlighting its utility in medicinal chemistry and drug discovery.
Properties
IUPAC Name |
ethyl 3-(5-chloro-6-oxo-2-pyridin-3-yl-1H-pyrimidin-4-yl)propanoate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3O3/c1-2-21-11(19)6-5-10-12(15)14(20)18-13(17-10)9-4-3-7-16-8-9/h3-4,7-8H,2,5-6H2,1H3,(H,17,18,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMHGMQLXKLMDPW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=C(C(=O)NC(=N1)C2=CN=CC=C2)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.73 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
Ethyl 3-(5-chloro-6-oxo-2-pyridin-3-yl-1H-pyrimidin-4-yl)propanoate is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
Molecular Formula: C13H12ClN3O3
Molecular Weight: 295.71 g/mol
CAS Number: [Not provided in the search results]
The compound features a pyrimidine core with a chloro and keto substituent, which are essential for its biological activity. The presence of the ethyl ester group contributes to its solubility and bioavailability.
Synthesis
The synthesis of Ethyl 3-(5-chloro-6-oxo-2-pyridin-3-yl-1H-pyrimidin-4-yl)propanoate typically involves multi-step organic reactions that include condensation reactions and cyclization processes. The synthetic route may follow similar pathways as those reported for other pyrimidine derivatives, which are known for their diverse biological activities .
Antimicrobial Activity
Studies have indicated that derivatives of pyrimidines exhibit significant antimicrobial properties. Ethyl 3-(5-chloro-6-oxo-2-pyridin-3-yl-1H-pyrimidin-4-yl)propanoate has shown effectiveness against various bacterial strains, potentially through inhibition of key metabolic pathways.
Table 1: Antimicrobial Efficacy Against Bacterial Strains
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) | Reference |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | |
| Escherichia coli | 16 µg/mL | |
| Pseudomonas aeruginosa | 64 µg/mL |
Anticancer Activity
The compound's structure suggests potential anticancer properties, particularly against prostate cancer (PCa) cells. Research indicates that similar pyrimidine derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways.
Case Study: Prostate Cancer Cell Lines
A study demonstrated that the compound exhibited cytotoxic effects on PCa cell lines, with an IC50 value of approximately 15 µM. The mechanism of action involved the activation of apoptotic pathways through the upregulation of pro-apoptotic proteins .
The biological activity of Ethyl 3-(5-chloro-6-oxo-2-pyridin-3-yl-1H-pyrimidin-4-yl)propanoate can be attributed to its ability to interact with various biological targets:
- Inhibition of Enzymatic Activity: The compound may inhibit enzymes involved in nucleic acid synthesis, thereby affecting bacterial growth and proliferation.
- Induction of Apoptosis: In cancer cells, it may trigger apoptosis through mitochondrial pathways, leading to cell death.
- Antioxidant Properties: Some studies suggest that similar compounds exhibit antioxidant activity, which could contribute to their protective effects against cellular damage.
Comparison with Similar Compounds
Comparison with Similar Compounds
To contextualize its properties and applications, this section compares the compound with structurally analogous pyrimidine and pyran derivatives. Key differences in substituents, reactivity, and biological activity are outlined below:
Structural and Functional Group Comparisons
Key Research Findings
The ethyl propanoate chain in the target compound enhances lipophilicity, improving membrane permeability compared to pyran analogs like 11b .
The pyridin-3-yl group in the target compound facilitates π-π interactions in enzyme binding, a feature absent in phenyl-substituted analogs (e.g., 11a/11b) .
Chlorine at position 5 increases electrophilicity, enabling nucleophilic attacks (e.g., by hydrazine) more efficiently than unsubstituted pyrimidines .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
